Cas no 159589-72-7 (2-(2-ethyl-1H-imidazol-1-yl)-Benzoic acid)

2-(2-ethyl-1H-imidazol-1-yl)-Benzoic acid structure
159589-72-7 structure
Product Name:2-(2-ethyl-1H-imidazol-1-yl)-Benzoic acid
CAS No:159589-72-7
MF:C12H12N2O2
MW:216.235882759094
CID:1107023
PubChem ID:19706891
Update Time:2025-04-20

2-(2-ethyl-1H-imidazol-1-yl)-Benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-ethyl-1H-imidazol-1-yl)-Benzoic acid
    • AKOS010665564
    • 2-(2-ethyl-1H-imidazol-1-yl)benzoic acid
    • SCHEMBL8523560
    • 2-(2-ethylimidazol-1-yl)benzoic acid
    • KS-10670
    • 159589-72-7
    • Inchi: 1S/C12H12N2O2/c1-2-11-13-7-8-14(11)10-6-4-3-5-9(10)12(15)16/h3-8H,2H2,1H3,(H,15,16)
    • InChI Key: GFXHMKFHNVYLKU-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1N1C=CN=C1CC)=O

Computed Properties

  • Exact Mass: 216.089877630g/mol
  • Monoisotopic Mass: 216.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 55.1Ų
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.